Cas no 10281-56-8 (1,6-Octadiene,3,7-dimethyl-, (3R)-)
10281-56-8 structure
Product Name:1,6-Octadiene,3,7-dimethyl-, (3R)-
CAS No:10281-56-8
MF:C10H18
MW:138.249923229218
CID:118497
PubChem ID:10997105
Update Time:2025-04-18
1,6-Octadiene,3,7-dimethyl-, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Octadiene,3,7-dimethyl-, (3R)-
- (-)-BETA-CITRONELLENE
- (?)-β-Citronellene
- (3R)-3,7-dimethylocta-1,6-diene
- ()-beta-Citronellene
- FUDNBFMOXDUIIE-JTQLQIEISA-N
- (-)-(R)-.BETA.-CITRONELLENE
- NS00114102
- (-)-beta-Citronellene, technical, >=90% (sum of enantiomers, GC)
- (-)-citronellene
- UNII-18B648YA2C
- 18B648YA2C
- R-Citronellene
- Dihydromyrcene, (-)-
- 3,7-Dimethyl-1,6-octadiene, (3R)- #
- (R)-3,7-Dimethyl-1,6-octadiene
- (R)-3,7-Dimethylocta-1,6-diene
- 1,6-Octadiene, 3,7-dimethyl-, (3R)-
- 10281-56-8
- J-519844
- Q27251992
- J-000806
- (-)-(R)-beta-Citronellene
- BETA-CITRONELLENE
- R(-)3,7-Dimethyl-1,6-octadiene
- (-)-.beta.-Citronellene
- DTXSID0058726
- (-)-Dihydromyrcene
-
- Inchi： 1S/C10H18/c1-5-10(4)8-6-7-9(2)3/h5,7,10H,1,6,8H2,2-4H3/t10-/m0/s1
- InChI Key： FUDNBFMOXDUIIE-JTQLQIEISA-N
- SMILES： [C@@H](C=C)(C)CC/C=C(\C)/C
Computed Properties
- Exact Mass: 138.14094
- Monoisotopic Mass: 138.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.761 g/mL at 20 °C(lit.)
- Boiling Point: ~155 °C(lit.)
- Flash Point: 38 °C
- Refractive Index: n20/D 1.439
- PSA: 0
- LogP: 3.55490
- Solubility: Not determined
1,6-Octadiene,3,7-dimethyl-, (3R)- Related Literature
-
Paul N. Davey,Martyn J. Earle,Jennifer T. Hamill,Suhas P. Katdare,David W. Rooney,Kenneth R. Seddon Green Chem. 2010 12 628
-
2. Shape selective oxidation using titanium silicates: epoxidation of dihydromyrcene and the model compounds 2-methylpent-2-ene and 3-methylpent-1-eneLee J. Schofield,Owain J. Kerton,Paul McMorn,Donald Bethell,Simon Ellwood,Graham J. Hutchings J. Chem. Soc. Perkin Trans. 2 2002 2064
-
Sambhu Radhakrishnan,Charlotte Lejaegere,Karel Duerinckx,Wei-Shang Lo,Alysson F. Morais,Dirk Dom,C. Vinod Chandran,Ive Hermans,Johan A. Martens,Eric Breynaert Mater. Horiz. 2023 10 3702
-
George F. Bloomfield J. Chem. Soc. 1944 114
-
Ernest Harold Farmer,Donald A. Sutton J. Chem. Soc. 1942 139
10281-56-8 (1,6-Octadiene,3,7-dimethyl-, (3R)-) Related Products
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